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Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594

Audience: Researchers, Scientists, and Drug Development Professionals Topic:
Perfluorodecyl Bromide Safety Data Sheet (SDS) Information

This document provides a comprehensive overview of the safety information for
perfluorodecyl bromide (CAS No. 307-43-7). Due to a scarcity of detailed experimental data
for this specific compound, this guide incorporates hazard information from structurally similar
perfluoroalkyl bromides, such as perfluorooctyl bromide and perfluorododecyl bromide, to
present a robust safety profile. The consistent hazard classifications across these analogues
provide a reliable basis for risk assessment and the implementation of appropriate safety
protocols.

Substance Identification and Properties

Perfluorodecyl bromide is a fully fluorinated alkyl bromide. The chemical identity and key
physical properties, including data from close structural analogues for reference, are
summarized below.

Table 1: Chemical Identifiers for Perfluorodecyl Bromide
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Identifier Value
1-Bromo-
Chemical Name 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-

heneicosafluorodecane

1-Bromoperfluorodecane, Perfluorodecyl

Synonyms

yneny bromide
CAS Number 307-43-7[1][2]
Molecular Formula C10BrF21[2]

| Molecular Mass | 598.98 g/mol [2] |

Table 2: Physical and Chemical Properties Note: Data for specific isomers or related
compounds are indicated where applicable.

Property Value Source Compound
Physical State Solid / Liquid Varies by chain length
Boiling Point 142 °C (lit.) Perfluorooctyl bromide (C8)[3]

. . Perfluorododecyl bromide
Melting Point 87-88°C

(C12)[4]
Density 1.93 g/mL at 25 °C (lit.) Perfluorooctyl bromide (C8)[3]
Refractive Index n20/D 1.305 (lit.) Perfluorooctyl bromide (C8)[3]
Water Solubility Insoluble Perfluorooctyl bromide (C8)[5]
Vapor Pressure 5.9 mbar @ 20 °C Perfluorooctyl bromide (C8)[5]

- Stable under normal handling
Stability N General
and storage conditions.[4]

Incompatible Materials Strong oxidizing agents.[4] General

Hazard Identification and Classification
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Safety data sheets for perfluoroalkyl bromides, including C8 and C12 analogues, consistently
report the same hazard classifications under the Globally Harmonized System (GHS).[3][4][5]
This consistency suggests that perfluorodecyl bromide presents similar hazards.

Table 3: GHS Hazard Classification Summary

Hazard Class Category Hazard Statement

. . . H315: Causes skin
Skin Corrosion [ Irritation 2

irritation[4][5]
Serious Eye Damage / Eye 5/ oA H319: Causes serious eye
Irritation irritation[4][5]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[4]
[511

Hazard Pictogram:

e GHSO07 (Exclamation Mark)[4]

Signal Word:

e Warning[3][4]

Precautionary Statements (P-Statements):

e Prevention: P261 (Avoid breathing dust/mist), P264 (Wash skin thoroughly after handling),
P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye
protection/face protection).[4]

» Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air
and keep comfortable for breathing), P312 (Call a POISON CENTER/doctor if you feel
unwell).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/343862
https://www.canbipharm.com/uploads/chemicals/pdf/Syn-Quest67193-90-2.pdf
https://www.fishersci.at/store/msds?partNumber=10641705&productDescription%3D10GR+Perfluorooctyl+bromide%2C+99%25&countryCode=AT&language=en
https://www.benchchem.com/product/b1679594?utm_src=pdf-body
https://www.canbipharm.com/uploads/chemicals/pdf/Syn-Quest67193-90-2.pdf
https://www.fishersci.at/store/msds?partNumber=10641705&productDescription%3D10GR+Perfluorooctyl+bromide%2C+99%25&countryCode=AT&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Syn-Quest67193-90-2.pdf
https://www.fishersci.at/store/msds?partNumber=10641705&productDescription%3D10GR+Perfluorooctyl+bromide%2C+99%25&countryCode=AT&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Syn-Quest67193-90-2.pdf
https://www.fishersci.at/store/msds?partNumber=10641705&productDescription%3D10GR+Perfluorooctyl+bromide%2C+99%25&countryCode=AT&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Syn-Quest67193-90-2.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/343862
https://www.canbipharm.com/uploads/chemicals/pdf/Syn-Quest67193-90-2.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Syn-Quest67193-90-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Experimental Protocols for Hazard Assessment

The GHS classifications are determined by standardized experimental protocols, typically
following OECD (Organisation for Economic Co-operation and Development) Guidelines for the
Testing of Chemicals. Below are summaries of the methodologies relevant to the identified
hazards.

Acute Dermal Irritation/Corrosion (OECD Guideline 404) This test evaluates the potential of a
substance to cause skin irritation.

o Test System: Typically conducted on healthy young adult albino rabbits.

e Procedure: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a shaved
patch of skin on the animal. The patch is covered with a gauze pad and tape for a 4-hour
exposure period.

o Observation: After the exposure period, the patch is removed, and the skin is evaluated for
signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and
72 hours).

 Classification: The severity and reversibility of the skin reactions are scored. A mean score of
> 2.3 but < 4.0 for erythema/edema leads to a "Category 2: Irritant” classification.

Acute Eye Irritation/Corrosion (OECD Guideline 405) This test assesses the potential of a
substance to cause serious eye damage or irritation.

o Test System: Conducted using healthy young adult albino rabbits.

e Procedure: A small amount (0.1 mL or 0.1 g) of the test substance is instilled into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.
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o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
prescribed intervals after instillation (e.g., 1, 24, 48, and 72 hours).

» Classification: Effects are scored based on their severity, persistence, and reversibility.
Substances that cause reversible eye irritation within 21 days are classified as "Category 2A:
[rritant”.

Acute Inhalation Toxicity (OECD Guideline 403) This test determines the toxicity of a substance
upon inhalation and identifies potential respiratory tract irritation.

o Test System: Typically performed on rats.

e Procedure: Animals are exposed to the test substance (as a gas, vapor, or aerosol) in an
inhalation chamber for a defined period (usually 4 hours). Multiple concentration groups are
tested.

o Observation: Animals are observed for signs of toxicity during and after exposure for up to 14
days. Observations include changes in breathing, clinical signs, and mortality. For respiratory
irritation (STOT SE 3), signs such as labored breathing, nasal discharge, and
histopathological evidence of irritation in the respiratory tract are key endpoints.

o Classification: If the substance causes transient respiratory irritation, it is classified as "STOT
SE Category 3".

Visualization of Safety Workflow

The following diagram illustrates the logical workflow from the identification of hazards in the
Safety Data Sheet to the implementation of necessary control measures in a laboratory setting.
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Hazard Identification

Perfluorodecyl Bromide SDS

Emergency Preparedness

GHS Hazard Data:
- Skin Irritation (H315)
- Eye Irritation (H319)
- Respiratory Irritation (H335)

Emergency Response Plan

Risk Assegsment

Evaluate Exposure Potential
(e.g., quantity, duration, ventilation)

Eyewash Station Access Spill Kit Availability

Control| Measures

Engineering Controls {Personal Protective Equipment (PPE)] Administrative Controls

Implementation

- Wear Safety Goggles/ Follow Standard
Use Chemical Fume Hood Wear Nitrile Gloves Face Shield Operating Procedures (SOPs) Ensure Personnel Training

Click to download full resolution via product page

Caption: Hazard communication and risk management workflow for perfluorodecyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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